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Compound of Interest

4,5-Dibromothiophene-2-
Compound Name:
carbaldehyde

Cat. No.: B1584770

An In-Depth Technical Guide to the Molecular Structure and Utility of 4,5-Dibromothiophene-
2-carbaldehyde

Introduction: A Versatile Heterocyclic Building Block

4,5-Dibromothiophene-2-carbaldehyde is a highly functionalized organosulfur compound of
significant interest to researchers in medicinal chemistry, materials science, and organic
synthesis. Its structure, featuring a thiophene ring substituted with two bromine atoms and a
reactive aldehyde group, provides a versatile platform for constructing complex molecular
architectures. The bromine atoms at the 4- and 5-positions serve as strategic handles for
cross-coupling reactions, enabling the introduction of diverse substituents, while the aldehyde
group at the 2-position offers a gateway for a wide array of classical carbonyl chemistries. This
guide provides a detailed exploration of its molecular structure, synthesis, spectroscopic
characterization, and its applications as a pivotal intermediate.

Molecular Structure and Physicochemical
Properties

The core of the molecule is a five-membered aromatic thiophene ring. The key functional
groups are strategically positioned: an electrophilic aldehyde group at the C2 position and two
bromine atoms at the C4 and C5 positions. This substitution pattern dictates the molecule's
reactivity and electronic properties.
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Below is a diagram illustrating the molecular structure of 4,5-Dibromothiophene-2-
carbaldehyde.
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Synthesis Workflow

Start: 2,3-Dibromothiophene

dd to
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:
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Column Chromatography
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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